![molecular formula C9H1115NO3 B555819 (2S)-2-(15N)Azanyl-3-(4-hydroxyphenyl)propanoic acid CAS No. 35424-81-8](/img/structure/B555819.png)
(2S)-2-(15N)Azanyl-3-(4-hydroxyphenyl)propanoic acid
Overview
Description
(2S)-2-(15N)Azanyl-3-(4-hydroxyphenyl)propanoic acid, also known as 15N-AHPPA, is an important organic compound in the field of chemistry and biochemistry. It has been used in various scientific research applications and is widely studied due to its unique properties. 15N-AHPPA is a synthetic compound with a wide range of uses, including as a substrate for enzyme reactions, as a ligand in drug design, and as a reagent in biological assays.
Scientific Research Applications
Food Contact Material Safety
A study by the EFSA assessed the safety of a related compound, 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoic acid, when used in food contact materials. It concluded that there is no safety concern for consumers if the substance is used in polyolefins in contact with specific types of food and its migration does not exceed certain limits (Flavourings, 2011).
Computational Peptidology
A 2019 study utilized conceptual density functional theory for the study of new antifungal tripeptides, including a variant of the compound . This approach provided insights into the reactivity descriptors and bioactivity scores of these peptides (Flores-Holguín, Frau, & Glossman-Mitnik, 2019).
Antioxidant, Anti-inflammatory, and Antiulcer Activities
Research on analogues of this compound has shown significant in vitro antioxidant action. Some compounds demonstrated promising efficacy against inflammation and ulceration, indicating potential therapeutic applications (Subudhi & Sahoo, 2011).
Asymmetric Synthesis in Chemistry
The asymmetric synthesis of related fluorinated l-tyrosine and meta-l-tyrosines, including variants of the compound, has been described, highlighting its relevance in chemical synthesis processes (Monclus, Masson, & Luxen, 1995).
Renewable Building Block for Polybenzoxazine
The compound, known as phloretic acid, has been explored as a renewable building block for enhancing the reactivity of molecules towards benzoxazine ring formation, showing potential in material science applications (Trejo-Machin, Verge, Puchot, & Quintana, 2017).
Antibacterial and Antifungal Applications
A study involving the modification of poly vinyl alcohol/acrylic acid hydrogels with various amines, including a derivative of this compound, displayed promising antibacterial and antifungal activities, suggesting medical applications (Aly & El-Mohdy, 2015).
Mechanism of Action
Target of Action
L-Tyrosine-15N, also known as (2S)-2-(15N)Azanyl-3-(4-hydroxyphenyl)propanoic acid, is a non-essential amino acid that plays a crucial role in protein synthesis . It is primarily targeted towards the citrate synthase activity in the posterior cortex .
Mode of Action
L-Tyrosine-15N interacts with its targets by inhibiting the citrate synthase activity in the posterior cortex . This interaction results in changes in the metabolic processes within the cell, affecting the synthesis of proteins.
Biochemical Pathways
L-Tyrosine-15N affects the shikimate pathway, which is responsible for the synthesis of the aromatic amino acids, phenylalanine, and tryptophan . It serves as a starting point for the production of a variety of structurally diverse natural compounds in plants, such as tocopherols, plastoquinone, ubiquinone, betalains, salidroside, benzylisoquinoline alkaloids, and so on .
Result of Action
The molecular and cellular effects of L-Tyrosine-15N’s action are primarily seen in its role in protein synthesis . It is also used as an isotopic tracer in metabolism studies and as a labeled standard in quantitative metabolomics research .
properties
IUPAC Name |
(2S)-2-(15N)azanyl-3-(4-hydroxyphenyl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)/t8-/m0/s1/i10+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUYCCCASQSFEME-YTRLMEAHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(C(=O)O)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C[C@@H](C(=O)O)[15NH2])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10480571 | |
Record name | L-Tyrosine-15N | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10480571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
35424-81-8 | |
Record name | L-Tyrosine-15N | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10480571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | L-Tyrosine-15N | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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